2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Dichloro-5-trifluoromethylpyrimidine is a chemical compound with the formula C5HCl2F3N2 . It is a white liquid or solid . This compound is a useful pharmaceutical intermediate and is widely used in the preparation of various fluoropyrimidine drugs .
Synthesis Analysis
The synthesis of 2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine can be achieved from uracil through a two-step reaction . It undergoes a double cross-coupling reaction with 2-(tributylstannyl)pyridine, followed by aldol condensation to yield 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines .Molecular Structure Analysis
The molecular structure of 2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine is characterized by a pyrimidine ring substituted with two chlorine atoms, a trifluoromethyl group, and a methyl group . The molecular weight of this compound is 216.98 .Chemical Reactions Analysis
2,4-Dichloro-6-methylpyrimidine undergoes a double cross-coupling reaction with 2-(tributylstannyl)pyridine, followed by aldol condensation to yield 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines . It also reacts with 1H,1H,2H,2H-perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine include a boiling point of 49°C/32mm, a density of 1.609 g/mL at 25 °C, and a refractive index of 1.4749 . It is soluble in chloroform and methanol .Mechanism of Action
Safety and Hazards
Future Directions
2,4-Dichloro-5-trifluoromethylpyrimidine has been the subject of rapid research progress in recent years due to its unique anticancer mechanism . It is widely used in the treatment of various cancers, and its use in combination with other drugs and modifications to its chemical structure are areas of active research .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine involves the reaction of 2,4-dichloro-5-methylpyrimidine with trifluoroacetic anhydride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "2,4-dichloro-5-methylpyrimidine", "trifluoroacetic anhydride", "Lewis acid catalyst" ], "Reaction": [ "To a solution of 2,4-dichloro-5-methylpyrimidine in anhydrous dichloromethane, add trifluoroacetic anhydride dropwise under nitrogen atmosphere.", "Add a catalytic amount of Lewis acid catalyst and stir the reaction mixture at room temperature for several hours.", "After completion of the reaction, quench the reaction mixture with water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine as a white solid." ] } | |
CAS RN |
1186423-90-4 |
Product Name |
2,4-dichloro-5-methyl-6-(trifluoromethyl)pyrimidine |
Molecular Formula |
C6H3Cl2F3N2 |
Molecular Weight |
231 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.